Cas no 1049388-91-1 (1-(4-fluorophenyl)-N-[2-(4-phenylpiperazin-1-yl)ethyl]methanesulfonamide)

• Product Name: 1-(4-fluorophenyl)-N-[2-(4-phenylpiperazin-1-yl)ethyl]methanesulfonamide
• CAS No: 1049388-91-1
• MF: C₁₉H₂₄FN₃O₂S
• MW: 377.476166725159
• CID: 6033703
• PubChem ID: 29344481
• Update Time: 2025-06-14

1-(4-fluorophenyl)-N-[2-(4-phenylpiperazin-1-yl)ethyl]methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-N-[2-(4-phenylpiperazin-1-yl)ethyl]methanesulfonamide
• 1049388-91-1
• F5265-0078
• AKOS006907780
• VU0639994-1
• 1-(4-fluorophenyl)-N-(2-(4-phenylpiperazin-1-yl)ethyl)methanesulfonamide

• Inchi： 1S/C19H24FN3O2S/c20-18-8-6-17(7-9-18)16-26(24,25)21-10-11-22-12-14-23(15-13-22)19-4-2-1-3-5-19/h1-9,21H,10-16H2
• InChI Key： PZTLCKCAZNIRGP-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(F)C=C1)S(NCCN1CCN(C2=CC=CC=C2)CC1)(=O)=O

Computed Properties

• Exact Mass: 377.15732635g/mol
• Monoisotopic Mass: 377.15732635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 61Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(4-fluorophenyl)-N-[2-(4-phenylpiperazin-1-yl)ethyl]methanesulfonamide

Comprehensive Overview of 1-(4-fluorophenyl)-N-[2-(4-phenylpiperazin-1-yl)ethyl]methanesulfonamide (CAS 1049388-91-1)

1-(4-fluorophenyl)-N-[2-(4-phenylpiperazin-1-yl)ethyl]methanesulfonamide (CAS 1049388-91-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework, combining a fluorophenyl group, a methanesulfonamide moiety, and a phenylpiperazine derivative. Such a combination makes it a subject of interest for drug discovery and medicinal chemistry applications.

The compound's CAS number 1049388-91-1 serves as a critical identifier in chemical databases, ensuring precise tracking in research and development. Researchers often explore its potential as a modulator of biological targets, particularly in the context of central nervous system (CNS) disorders and receptor-binding studies. Its structural attributes suggest possible interactions with serotonin or dopamine receptors, aligning with current trends in neuropharmacology and psychoactive drug development.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized treatment. 1-(4-fluorophenyl)-N-[2-(4-phenylpiperazin-1-yl)ethyl]methanesulfonamide fits into this paradigm due to its potential for selective receptor targeting. Questions frequently searched in scientific forums include: "What are the synthetic routes for CAS 1049388-91-1?" and "How does this compound compare to other sulfonamide derivatives?" These inquiries reflect the growing curiosity about its structure-activity relationships (SAR).

From a synthetic chemistry perspective, the compound's methanesulfonamide group enhances its stability and bioavailability, while the phenylpiperazine segment contributes to its affinity for specific receptors. This dual functionality makes it a versatile candidate for further derivatization. Laboratories focusing on high-throughput screening (HTS) often include this molecule in their libraries to evaluate its efficacy against various enzyme targets.

The rise of computational drug design has also spotlighted CAS 1049388-91-1, as in silico models predict its binding modes with high accuracy. Researchers leverage molecular docking and quantitative structure-activity relationship (QSAR) studies to optimize its pharmacological profile. Such approaches align with the broader shift toward AI-driven drug discovery, a hot topic in contemporary scientific discourse.

In summary, 1-(4-fluorophenyl)-N-[2-(4-phenylpiperazin-1-yl)ethyl]methanesulfonamide represents a promising scaffold for therapeutic innovation. Its CAS 1049388-91-1 designation ensures traceability, while its structural features invite exploration in drug development and mechanistic studies. As the scientific community continues to prioritize targeted therapies, this compound is poised to remain a focal point of interdisciplinary research.